1-(4-benzylpiperidin-1-yl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-benzylpiperidin-1-yl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C27H35N5O and its molecular weight is 445.611. The purity is usually 95%.
BenchChem offers high-quality 1-(4-benzylpiperidin-1-yl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-benzylpiperidin-1-yl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Azole-containing piperazine derivatives have been explored for their potential in treating infections due to their antibacterial and antifungal properties. For instance, some compounds displayed significant antimicrobial efficacy against various strains, highlighting the potential of such structures in developing new antimicrobial agents (Gan, Fang, & Zhou, 2010).
Anti-HIV Activity
Compounds structurally related to the chemical have been evaluated for their anti-HIV properties. Research has shown that certain derivatives exhibit anti-HIV-1 and anti-HIV-2 activity, suggesting the potential use of these compounds in HIV treatment (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
Anti-inflammatory and Analgesic Effects
Research into piperazine derivatives has also uncovered their potential anti-inflammatory and analgesic effects. Novel compounds synthesized have shown promising in vitro and in vivo anti-inflammatory activity, indicating their potential in developing new anti-inflammatory agents (Ahmed, Molvi, & Khan, 2017).
Neuroprotective Activities
New derivatives containing benzylpiperazine moieties have been synthesized and evaluated for their neuroprotective activities. Some compounds demonstrated significant protective effects on cell viability and in models of acute cerebral ischemia, presenting a basis for further exploration in treating neurological disorders (Gao et al., 2022).
Electrochemical Applications
Electrochemical synthesis methods have been employed to generate new compounds from related structures, showcasing the versatility of these compounds in synthesizing new chemical entities with potential applications in various scientific fields (Amani & Nematollahi, 2012).
properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)-2-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H35N5O/c1-29-25-10-6-5-9-24(25)28-26(29)20-30-15-17-31(18-16-30)21-27(33)32-13-11-23(12-14-32)19-22-7-3-2-4-8-22/h2-10,23H,11-21H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYMWGWABMFFCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CN3CCN(CC3)CC(=O)N4CCC(CC4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-benzylpiperidin-1-yl)-2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.